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Compound of Interest

Compound Name: 2,4-Dimethylol phenol
CAS No.: 2937-60-2
Cat. No.: B1211358
Get Quote
. J

A Technical Guide for Research & Development

Executive Summary

2,4-Dimethylphenol (2,4-DMP) is a substituted phenolic compound critical to the synthesis of
antioxidants, pharmaceuticals, and agrochemicals.[1] Its thermodynamic behavior—specifically
its low melting point near ambient temperature and significant volatility—presents unique
challenges in purification, storage, and process engineering. This guide synthesizes
authoritative physicochemical data, thermochemical properties, and validated experimental
protocols to support precise handling and application of 2,4-DMP in high-purity environments.

Physicochemical Identity & Purity

Accurate thermodynamic characterization begins with strict identity verification. 2,4-DMP exists
as a crystalline solid or supercooled liquid at room temperature, necessitating precise
temperature control during handling.
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Property Data

IUPAC Name 2,4-Dimethylphenol

CAS Registry Number 105-67-9

Molecular Formula CsH100

Molecular Weight 122.16 g/mol

SMILES Cclccc(O)c(C)cl

InChl Key KUFFULVDNCHOFZ-UHFFFAOYSA-N

Colorless crystals or amber liquid (oxidizes upon
Appearance
exposure)

Purity Requirement >98% (GC) for thermodynamic validity

Phase Transition Thermodynamics

Understanding the phase transitions of 2,4-DMP is vital for process design, particularly for
crystallization and distillation units.

Solid-Liquid Equilibrium
The melting point of 2,4-DMP is proximal to standard ambient temperature (25°C), which often
results in a "slush" state during transport.

e Melting Point (
): 22.0 °C - 26.0 °C (Standard: ~25.4 °C) [1, 2]
o Enthalpy of Fusion (

): 12.76 kd/mol at 297.3 K [3]

o Technical Insight: The relatively low enthalpy of fusion suggests a disordered crystal
lattice, common in methylated phenols, facilitating easy supercooling.

Liquid-Vapor Equilibrium
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2,4-DMP exhibits significant volatility at elevated temperatures, requiring robust containment.
» Boiling Point (

): 211.0 °C — 212.0 °C (at 760 mmHg) [1]

o Enthalpy of Vaporization (

):

o ~64.96 kJ/mol at 210.98 °C (Boiling Point) [4][2]

o ~48.4 kJ/mol (Standard Reference) [3][3]

Critical Properties (Predicted)

Experimental critical data for xylenols is rare due to thermal instability at high temperatures.
The following are correlated values based on group contribution methods (Joback/DWSIM) [5].

 Critical Temperature (
): 739.55 K
 Critical Pressure (

): 4.83 MPa

e Critical Volume (
): 0.445 ms3/kmol

Vapor Pressure & Volatility

Accurate vapor pressure modeling is essential for estimating environmental fate and designing
vacuum distillation systems.

Antoine Equation Parameters

The vapor pressure (
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) in bar can be calculated using the Antoine equation:

Temperature (

) in Kelvin.[3]
Parameter Value Validity Range (K) Source
A 4.19167 417.5-485.5 NIST [3]
B 1595.54
C -102.913

e Low-Temperature Vapor Pressure: ~0.1 mmHg at 25 °C [6].[4]

e Flash Point; >110 °C (Closed Cup).

Thermochemistry

Energy content and stability data are crucial for safety assessments and reaction calorimetry.
o Standard Enthalpy of Formation (

): -228.8 £ 1.4 kJ/mol [3]
o Standard Enthalpy of Combustion (

): -4348.47 + 0.92 kd/mol [3]

o Safety Note: The high enthalpy of combustion indicates significant energy release during
fire events.

Experimental Protocol: Purity & Melting Point
Determination

Methodology: Differential Scanning Calorimetry (DSC) Objective: To determine the absolute
purity and precise melting onset of 2,4-DMP samples.

Protocol Workflow
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o Sample Preparation: Hermetically seal 2-5 mg of 2,4-DMP in an aluminum pan. Ensure the
sample is fully solidified (cool to 0°C if necessary).

e Equilibration: Hold sample at 0°C for 5 minutes to ensure thermal equilibrium.

e Heating Ramp: Heat from 0°C to 50°C at a rate of 2°C/min (low rate required for precise
onset detection).

e Data Analysis:
o Determine

(extrapolated onset temperature).

o Integrate the endothermic peak to find

o Apply the Van't Hoff equation to the melting peak shape to calculate molar purity (fraction
melted vs. temperature).

Workflow Visualization
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Figure 1: DSC workflow for thermodynamic purity assessment of 2,4-Dimethylphenol.

Applications in Drug Development & Synthesis
Solubility Profile

For drug formulation and extraction, solubility is the limiting factor.
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e Water Solubility: 0.5 g/100 mL (25 °C) — Slightly soluble.
« Organic Solubility: Miscible with ethanol, diethyl ether, and chloroform.
» Partition Coefficient (

): 2.30 — 2.61 [4].

o Implication: Moderate lipophilicity suggests good membrane permeability but requires co-
solvents for agueous delivery.

Synthetic Utility

2,4-DMP serves as a precursor for:
e Pharmacophores: Synthesis of aryloxy-based drugs.
o Antioxidants: Precursor to hindered phenols (e.g., Vitamin E analogs).

o Agrochemicals: Intermediate for specific fungicides.
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Figure 2: Stability and reactivity logic flow for 2,4-DMP handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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